Cas no 1339256-68-6 (3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide)

• Product Name: 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide
• CAS No: 1339256-68-6
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• CID: 5747638
• PubChem ID: 63239658
• Update Time: 2025-05-26

3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10153815
• 3-CYANO-4-FLUORO-N-METHYLBENZENE-1-SULFONAMIDE
• CS-0350971
• AKOS012542807
• 3-cyano-4-fluoro-N-methylbenzenesulfonamide
• 1339256-68-6
• EN300-1452762
• 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C8H7FN2O2S/c1-11-14(12,13)7-2-3-8(9)6(4-7)5-10/h2-4,11H,1H3
• InChI Key： ZYQIBYNHXNPUQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)F)(NC)(=O)=O

Computed Properties

• Exact Mass: 214.02122681g/mol
• Monoisotopic Mass: 214.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide

Introduction to 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide (CAS No. 1339256-68-6)

3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1339256-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile biological activities and utility in drug development. The structural features of this molecule, including the presence of a cyano group, a fluoro substituent, and a methylamino group, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The synthesis of 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide involves multi-step organic transformations that highlight the compound's synthetic accessibility and flexibility. The introduction of the cyano group at the 3-position and the fluoro atom at the 4-position of the benzene ring, combined with the sulfonamide functionality at the 1-position, creates a molecular framework that is conducive to further derivatization and functionalization. These structural attributes make it a valuable intermediate in the construction of more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonamide derivatives due to their broad spectrum of biological activities. The fluorine atom in 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability, bioavailability, and binding affinity to biological targets. This has prompted researchers to investigate its role in developing novel therapeutic agents.

One of the most compelling aspects of 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide is its utility as a building block in medicinal chemistry. The compound's ability to serve as a precursor for more complex molecules has been demonstrated in several studies. For instance, researchers have utilized this scaffold to develop inhibitors targeting various enzymatic pathways implicated in diseases such as cancer, inflammation, and infectious disorders. The cyano group can be further modified into amides or carboxylic acids, while the fluoro substituent can be used to enhance receptor binding interactions.

The sulfonamide moiety itself is known for its ability to form hydrogen bonds with biological targets, which enhances drug-receptor interactions. This property has been exploited in the design of antibiotics, anti-inflammatory drugs, and antiviral agents. The presence of both electron-withdrawing (cyano) and electron-donating (methylamino) groups in 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide also contributes to its chemical reactivity, allowing for diverse chemical transformations that can be tailored to specific pharmacological needs.

Recent advancements in computational chemistry have further facilitated the exploration of 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide's potential applications. Molecular modeling studies have been employed to predict its binding affinity to various protein targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying promising lead compounds for further optimization.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The introduction of fluorine at the 4-position of 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide is particularly significant, as it can modulate electronic effects and steric interactions within the molecule. This has been leveraged in designing molecules with enhanced binding affinity and selectivity.

In conclusion, 3-Cyano-4-fluoro-n-methylbenzene-1-sulfonamide (CAS No. 1339256-68-6) represents a promising scaffold for pharmaceutical development. Its unique structural features and versatile reactivity make it an attractive candidate for synthesizing novel therapeutic agents. As research in this field continues to evolve, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in medicinal chemistry.